N-[3-(acetylamino)phenyl]-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H22FN3O3/c1-14(26)23-16-5-4-6-17(13-16)24-20(27)15-9-11-25(12-10-15)21(28)18-7-2-3-8-19(18)22/h2-8,13,15H,9-12H2,1H3,(H,23,26)(H,24,27)
• InChI Key: DWYXHSQKBUXPTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C21H22FN3O3
• Molecular Weight: 383.4 g/mol

Description

N-[3-(acetylamino)phenyl]-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as AF-1, is a small molecule inhibitor of the protein-protein interaction between the transcription factor c-Myc and its binding partner Max. This interaction is essential for the transcriptional activation of genes involved in cell proliferation and survival, and is frequently dysregulated in cancer. AF-1 has shown promising results in preclinical studies as a potential therapeutic agent for a variety of cancers.

Mechanism of Action

AF-1 inhibits the interaction between c-Myc and Max by binding to a specific site on the Max protein. This prevents the formation of the c-Myc/Max complex, which is required for the transcriptional activation of genes involved in cell proliferation and survival.
Biochemical and Physiological Effects
AF-1 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the expression of genes involved in angiogenesis and metastasis, suggesting that it may have anti-angiogenic and anti-metastatic effects.

Advantages and Limitations for Lab Experiments

AF-1 has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and modified. It has shown promising results in preclinical studies as a potential therapeutic agent for a variety of cancers. However, AF-1 also has some limitations. It is not selective for c-Myc/Max and may inhibit other protein-protein interactions. It also has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on AF-1. One area of interest is the development of more selective inhibitors of the c-Myc/Max interaction. Another area of interest is the use of AF-1 in combination with other therapies, such as chemotherapy or immunotherapy. Additionally, further studies are needed to determine the optimal dosing and administration of AF-1 in preclinical and clinical settings.

Scientific Research Applications

AF-1 has been extensively studied in preclinical models of cancer. In vitro studies have shown that AF-1 inhibits the growth of a variety of cancer cell lines, including breast, lung, and prostate cancer. In vivo studies have demonstrated that AF-1 can inhibit tumor growth and improve survival in mouse models of breast and lung cancer.